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Introduction

TSTU, or N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate, is a highly
efficient coupling reagent widely utilized in organic synthesis, particularly in the formation of
amide bonds.[1] Its ability to rapidly activate carboxylic acids to form stable N-succinimidyl
active esters makes it an invaluable tool in peptide synthesis, bioconjugation, and the
development of novel therapeutics.[1][2] This guide provides a comprehensive overview of
TSTU's chemical structure, physicochemical properties, and its diverse applications, complete
with detailed experimental protocols and visual diagrams to facilitate its effective use in the
laboratory.

Chemical Structure and Identification

TSTU is an organofluorine compound featuring a uronium salt structure.[3] The key
components of its structure are the tetramethyluronium cation, the N-succinimidyl leaving
group, and the tetrafluoroborate counter-anion.
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Identifier Value
[dimethylamino-(2,5-dioxopyrrolidin-1-
IUPAC Name yl)oxymethylidene]-
dimethylazanium;tetrafluoroborate[4][5]
O-(N-Succinimidyl)-1,1,3,3-tetramethyluronium
Synonyms tetrafluoroborate, 2-Succinimido-1,1,3,3-
tetramethyluronium tetrafluoroborate[6][7]
CAS Number 105832-38-0[3][6]

Molecular Formula

CoH16BF4aN303[6][8][9]

~-INVALID-LINK--(F)(F)F.CN(C)C(=--INVALID-

SMILES
LINK--C)ON1C(=0)CCC1=0[4][5]
1S/C9H16N303.BF4/c1-10(2)9(11(3)4)15-12-
InChl 7(13)5-6-8(12)14;2-1(3,4)5/n5-6H2,1-

4H3;/g+1;-1

Physicochemical Properties

TSTU is typically a white to off-white crystalline solid or powder.[3][8][10] It is relatively stable

under ambient conditions but is sensitive to moisture.[3][11]
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Property Value
Molecular Weight 301.05 g/mol [6][8][9]
Melting Point 198-201 °C[9][10]
Density 1.41 g/cm3[9][10]
White to off-white crystalline powder or
Appearance
needles[6][8][10]
Soluble in organic solvents such as
B dimethylformamide (DMF), dimethyl sulfoxide
Solubility o
(DMSO0), and acetonitrile (0.1 g/mL).[3][6][9][10]
It is also soluble in water.[2][4]
Storage Conditions 2-8°C, desiccated.[12][9][10]
Purity Typically =97.0% or =98.0%][8]

Mechanism of Action: Amide Bond Formation

The primary function of TSTU is to facilitate the coupling of a carboxylic acid and a primary
amine to form an amide bond. The mechanism proceeds through a two-step process:

 Activation of the Carboxylic Acid: TSTU reacts with the carboxylate anion of a carboxylic acid
to form a highly reactive N-succinimidyl active ester intermediate.[1][13] This reaction is rapid
and efficient.

» Nucleophilic Acyl Substitution: The resulting active ester is then susceptible to nucleophilic
attack by a primary amine. The amine displaces the N-hydroxysuccinimide (HOSu) leaving
group, forming a stable amide bond.[1]

This mechanism is highly effective and is known to suppress racemization, which is a critical
consideration in peptide synthesis.[1][14]
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Caption: General mechanism of TSTU-mediated amide bond formation.

Applications

TSTU's efficiency and mild reaction conditions make it suitable for a wide range of applications
in research and development.

Peptide Synthesis

The most prominent application of TSTU is in both solution-phase and solid-phase peptide
synthesis (SPPS).[1][12] It serves as an excellent coupling reagent for the sequential addition
of amino acids to a growing peptide chain. Its ability to be used in agueous environments also
makes it valuable for coupling hydrophilic compounds.[1][15]

Synthesis of (Z)-3-Ylidenephthalides

TSTU has been successfully employed in the intramolecular cyclization of 2-acyl-benzoic acids
to produce a variety of substituted (Z)-3-ylidenephthalides.[1][8] This methodology has proven
scalable, as demonstrated by the gram-scale synthesis of the antiplatelet drug n-butylphthalide.

[8]

Glycoconjugate Synthesis
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TSTU is an effective reagent for the conversion of carboxylic acid-containing oligosaccharide
derivatives into their corresponding active esters. These activated sugars can then be
conjugated to proteins or other molecules to form glycoconjugates.[1][13]

Bioconjugation and Labeling

The ability of TSTU to form stable amide bonds under mild conditions makes it suitable for the
attachment of labels, such as fluorescent dyes or biotin, to peptides and proteins.[12][2]

Experimental Protocols

General Protocol for Peptide Coupling in an Aqueous
Solvent Mixture

This protocol is adapted for the coupling of a carboxylic acid to a primary amine in a mixed
agueous/organic solvent system.[15][16]

 Dissolution: Dissolve the carboxylic acid in a 2:2:1 mixture of DMF/dioxane/water.

e Activation: Add 3 equivalents of a tertiary amine base (e.g., diisopropylethylamine - DIPEA)
and 1.3 equivalents of TSTU to the solution. Stir the mixture to allow for the formation of the
N-succinimidyl active ester. The completion of this step can be monitored by an appropriate
analytical technique (e.g., TLC or LC-MS).

o Coupling: Add 1.5 equivalents of the primary amine to the reaction mixture.

o Work-up: Once the reaction is complete, remove the solvents under reduced pressure. The
crude product can then be isolated and purified by standard methods such as
chromatography.
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Caption: General workflow for TSTU-mediated peptide coupling.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7839271?utm_src=pdf-body-img
https://www.benchchem.com/product/b7839271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7839271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solid-Supported Peptide Coupling

TSTU has also been utilized in a solid-supported format (P-TSTU), prepared from polymeric N-
hydroxysuccinimide (P-HOSu).[1][17] This approach simplifies product purification as the
polymer-bound byproducts can be removed by simple filtration.[17]

Safety and Handling

TSTU is classified as an irritant and may cause skin and eye irritation.[1] It is essential to
handle this reagent with appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.[1] All manipulations should be performed in a well-ventilated
fume hood to avoid inhalation of the powder.[1] As it is moisture-sensitive, it should be stored in
a tightly sealed container in a cool, dry place.[3]

Conclusion

TSTU is a versatile and highly effective coupling reagent with a broad range of applications in
modern chemical and biological research. Its ability to mediate the formation of amide bonds
efficiently and with minimal side reactions has solidified its place as a valuable tool for peptide
synthesis, the creation of complex organic molecules, and the modification of biomolecules. By
understanding its chemical properties and mechanism of action, researchers can leverage
TSTU to advance their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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